Cas no 61312-64-9 (Benzenemethanol, 3-chloro-4-methyl-, acetate)

Benzenemethanol, 3-chloro-4-methyl-, acetate structure
61312-64-9 structure
Product Name:Benzenemethanol, 3-chloro-4-methyl-, acetate
CAS No:61312-64-9
MF:C10H11ClO2
MW:198.646142244339
CID:484600
PubChem ID:57718367
Update Time:2025-04-19

Benzenemethanol, 3-chloro-4-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3-chloro-4-methyl-, acetate
    • acetic acid,(3-chloro-4-methylphenyl)methanol
    • 61312-64-9
    • EN300-7465555
    • (3-CHLORO-4-METHYLPHENYL)METHYL ACETATE
    • SCHEMBL13034159
    • AKOS027473699
    • Inchi: 1S/C10H11ClO2/c1-7-3-4-9(5-10(7)11)6-13-8(2)12/h3-5H,6H2,1-2H3
    • InChI Key: SHGYJCHRGKLVGT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)COC(C)=O

Computed Properties

  • Exact Mass: 216.05539
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 57.53

Benzenemethanol, 3-chloro-4-methyl-, acetate Pricemore >>

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